5-(((4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)amino)methylene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione

• IUPAC Name: 5-[(E)-[4-(1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]iminomethyl]-6-hydroxy-2-sulfanylidene-1H-pyrimidin-4-one
• InChI: InChI=1S/C15H10N4O4S2/c20-12-8(13(21)19-14(24)18-12)4-16-15-17-9(5-25-15)7-1-2-10-11(3-7)23-6-22-10/h1-5H,6H2,(H3,18,19,20,21,24)/b16-4+
• InChI Key: YJTZCFSVILLYHG-AYSLTRBKSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C3=CSC(=N3)N=CC4=C(NC(=S)NC4=O)O
• Isomeric SMILES: C1OC2=C(O1)C=C(C=C2)C3=CSC(=N3)/N=C/C4=C(NC(=S)NC4=O)O
• Molecular Formula: C15H10N4O4S2
• Molecular Weight: 374.4 g/mol

Description

The compound “5-(((4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)amino)methylene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione” is a complex organic molecule that contains several functional groups and rings, including a benzo[d][1,3]dioxol-5-yl group, a thiazol-2-yl group, and a dihydropyrimidine-4,6(1H,5H)-dione group. It is part of a class of compounds that have shown promising biological activities, such as antiviral and anticancer properties.

Synthesis Analysis

The synthesis of this compound likely involves several steps, starting with the formation of the thiazol-2-yl group, followed by the introduction of the benzo[d][1,3]dioxol-5-yl group, and finally the formation of the dihydropyrimidine-4,6(1H,5H)-dione group. The exact synthetic route would depend on the specific reagents and conditions used.

Molecular Structure Analysis

The molecular structure of this compound is characterized by its multiple ring structures and functional groups. The benzo[d][1,3]dioxol-5-yl group is a type of aromatic ether, the thiazol-2-yl group is a type of heterocyclic compound containing sulfur and nitrogen, and the dihydropyrimidine-4,6(1H,5H)-dione group is a type of pyrimidine derivative.

Chemical Reactions Analysis

This compound, like other similar compounds, may undergo a variety of chemical reactions, depending on the conditions. For example, it may participate in substitution reactions, addition reactions, or redox reactions. The exact reactions would depend on the specific reagents and conditions used.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure and functional groups. For example, it is likely to be a solid at room temperature, and its solubility in various solvents would depend on the polarity of the solvents and the compound itself.

Scientific Research Applications

Antitumor Activity

• .

Anti-Inflammatory Properties

• .

Crystallography and Structural Studies

• .

Mechanism of Action

Mode of Action

It is suggested that the compound may induce apoptosis and cause cell cycle arrests .

Result of Action

The molecular and cellular effects of the action of 5-(((4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)amino)methylene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione are suggested to include the induction of apoptosis and cell cycle arrests

Future Directions

Given the promising biological activities of this compound, future research could focus on further elucidating its mechanism of action, optimizing its synthesis, and evaluating its potential as a therapeutic agent.